Synephrine tartrate
Synephrine tartrate
Brand Name:
Vulcanchem
CAS No.:
16589-24-5
VCID:
VC21059632
InChI:
InChI=1S/2C9H13NO2.C4H6O6/c2*1-10-6-9(12)7-2-4-8(11)5-3-7;5-1(3(7)8)2(6)4(9)10/h2*2-5,9-12H,6H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t;;1-,2-/m..1/s1
SMILES:
CNCC(C1=CC=C(C=C1)O)O.CNCC(C1=CC=C(C=C1)O)O.C(C(C(=O)O)O)(C(=O)O)O
Molecular Formula:
2C9H13NO2.C4H6O6
Molecular Weight:
484.5 g/mol
Synephrine tartrate
CAS No.: 16589-24-5
Cat. No.: VC21059632
Molecular Formula: 2C9H13NO2.C4H6O6
Molecular Weight: 484.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16589-24-5 |
|---|---|
| Molecular Formula | 2C9H13NO2.C4H6O6 |
| Molecular Weight | 484.5 g/mol |
| IUPAC Name | (2R,3R)-2,3-dihydroxybutanedioic acid;4-[1-hydroxy-2-(methylamino)ethyl]phenol |
| Standard InChI | InChI=1S/2C9H13NO2.C4H6O6/c2*1-10-6-9(12)7-2-4-8(11)5-3-7;5-1(3(7)8)2(6)4(9)10/h2*2-5,9-12H,6H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t;;1-,2-/m..1/s1 |
| Standard InChI Key | KZZBAIXGUQOHKI-CEAXSRTFSA-N |
| Isomeric SMILES | CNCC(C1=CC=C(C=C1)O)O.CNCC(C1=CC=C(C=C1)O)O.[C@@H]([C@H](C(=O)O)O)(C(=O)O)O |
| SMILES | CNCC(C1=CC=C(C=C1)O)O.CNCC(C1=CC=C(C=C1)O)O.C(C(C(=O)O)O)(C(=O)O)O |
| Canonical SMILES | CNCC(C1=CC=C(C=C1)O)O.CNCC(C1=CC=C(C=C1)O)O.C(C(C(=O)O)O)(C(=O)O)O |
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